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Compound of Interest

Compound Name: Octavinyloctasilasesquioxane

Cat. No.: B1630500

An In-Depth Technical Guide to Octavinyloctasilasesquioxane for Advanced Research
Applications

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a
comprehensive technical overview of Octavinyloctasilasesquioxane. Moving beyond a
simple data sheet, we delve into the synthesis, properties, safety, and application of this unique
molecule, grounding our discussion in the causality of its chemical behavior and its potential in
advanced material science and nanotechnology.

Core Identification and Molecular Architecture

Octavinyloctasilasesquioxane is a member of the Polyhedral Oligomeric Silsesquioxane
(POSS) family, a class of compounds that represent a hybrid state between ceramic and
organic materials. Its structure is a well-defined, cage-like inorganic core of silicon and oxygen,
with organic vinyl groups attached at the corners. This unique architecture is the foundation of
its utility.

The definitive identifier for this compound is its CAS Number: 69655-76-1[1][2][3][4][5]. It is also
known by synonyms such as Octavinyl-T8-silsesquioxane, PSS-Octavinyl substituted, and
1,3,5,7,9,11,13,15-Octavinylpentacyclolo[9.5.1.13,9.15,15.17,13]octasiloxane[1][4][6].
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The eight reactive vinyl groups at the periphery of the inorganic silica core are the key to its
versatility. These functional groups serve as anchor points for polymerization and
functionalization, allowing the POSS cage to be incorporated into a wide range of polymer
matrices or to have other functional molecules attached to it[1].
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Caption: Molecular structure of Octavinyloctasilasesquioxane.
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Quantitative Data Summary

The following table summarizes the key physical and chemical properties of
Octavinyloctasilasesquioxane.

Property Value Source(s)
CAS Number 69655-76-1 [21[31[4]
Molecular Formula C16H24012Sis [31[41[6]
Molecular Weight 633.04 g/mol [3][4][6]
Appearance White solid powder / crystal [2]

Melting Point > 350 °C [2]

Boiling Point 329.4 °C at 760 mmHg [2]

Density 1.22 g/cm3 [2]

Purity > 95% [11[4]

Synthesis and Characterization: A Protocol for High
Crystallinity

The synthesis of Octavinyloctasilasesquioxane has historically been challenging, often
resulting in low yields and requiring lengthy reaction times[7][8]. The primary route is the
hydrolytic condensation of a vinylsilane precursor, such as vinyltrimethoxysilane (VTMS) or
vinyltrichlorosilane[7][8][9]. The key to achieving high yield and crystallinity lies in the precise
control of reaction conditions.

Expertise in Practice: Why Reaction Conditions Matter

The formation of the desired T8 cage structure is a kinetically and thermodynamically controlled
process. It competes with the formation of undesired oligomers and polymers.

o Monomer Concentration: A lower concentration (e.g., 0.4 M) favors the intramolecular
condensation required to form the closed cage structure over intermolecular
polymerization[7].

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1630500?utm_src=pdf-body
https://materials.alfachemic.com/product/octavinyloctasilasesquioxane-cas-69655-76-1-545361.html
https://polymer.bocsci.com/product/octavinyloctasilasesquioxane-cas-69655-76-1-15666.html
https://www.chemscene.com/69655-76-1.html
https://polymer.bocsci.com/product/octavinyloctasilasesquioxane-cas-69655-76-1-15666.html
https://www.chemscene.com/69655-76-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/Octavinyloctasilasesquioxane
https://polymer.bocsci.com/product/octavinyloctasilasesquioxane-cas-69655-76-1-15666.html
https://www.chemscene.com/69655-76-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/Octavinyloctasilasesquioxane
https://materials.alfachemic.com/product/octavinyloctasilasesquioxane-cas-69655-76-1-545361.html
https://materials.alfachemic.com/product/octavinyloctasilasesquioxane-cas-69655-76-1-545361.html
https://materials.alfachemic.com/product/octavinyloctasilasesquioxane-cas-69655-76-1-545361.html
https://materials.alfachemic.com/product/octavinyloctasilasesquioxane-cas-69655-76-1-545361.html
https://www.chemimpex.com/products/40561
https://www.chemscene.com/69655-76-1.html
https://www.benchchem.com/product/b1630500?utm_src=pdf-body
https://www.nanochemres.org/article_110496.html
http://silsesquioxane.blogspot.com/2020/08/poss-Octavinyl.html?m=1
https://www.nanochemres.org/article_110496.html
http://silsesquioxane.blogspot.com/2020/08/poss-Octavinyl.html?m=1
https://www.academax.com/ZDXBGXB/doi/10.3785/1008-973X.2007.04.0679;JSESSIONID=ee0a94fe-36d1-4b0c-9280-08216bdd3bb7
https://www.nanochemres.org/article_110496.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Temperature: Elevated temperatures (e.g., 60 °C) increase the reaction rate, significantly
reducing the time required from days to hours[7].

o Monomer Addition Rate: A slow, controlled addition of the monomer ensures that its local
concentration remains low, further suppressing side reactions and promoting the formation of
the highly symmetrical, crystalline product[7].

Experimental Protocol: Optimized Synthesis

This protocol is based on an optimized procedure for achieving high crystallinity and yield[7].

Reactor Setup: A three-neck round-bottom flask is equipped with a condenser, a mechanical
stirrer, and a syringe pump.

e Solvent and Catalyst: The flask is charged with the appropriate solvent (e.g., methanol) and
catalyst (e.g., hydrochloric acid).

o Heating: The solution is heated to the target temperature (e.g., 60 °C) with stirring.

o Monomer Addition: Vinyltrimethoxysilane (VTMS) is added dropwise via the syringe pump at
a controlled rate (e.g., 20 pl/min). This slow addition is critical for maximizing yield and

purity[7].

o Reaction: The reaction is allowed to proceed for a set time (e.g., 5 hours) after the addition is
complete[7].

« |solation: The reaction mixture is cooled, and the white crystalline product is isolated by
filtration.

 Purification: The product is washed with the solvent and dried under a vacuum to yield highly
crystalline Octavinyloctasilasesquioxane. Yields as high as 72% have been reported with
this optimized method[7].
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Caption: Optimized workflow for synthesizing Octavinyloctasilasesquioxane.

Characterization

The structure and purity of the synthesized product are typically validated using a suite of
analytical techniques, including:

e Nuclear Magnetic Resonance (NMR): H, 13C, and 2°Si NMR are used to confirm the
structure[9].

o Fourier Transform Infrared Spectroscopy (FTIR): To identify characteristic vibrational bands
of the Si-O-Si cage and vinyl groups[9].

o Thermogravimetric Analysis (TGA): To assess thermal stability, with initial decomposition
temperatures reported around 278.5°C[9].

Safety Data Sheet (SDS) and Handling

A review of the Safety Data Sheet is mandatory before handling any chemical. For
Octavinyloctasilasesquioxane, the available data suggests it has a low hazard profile.

Trustworthiness: A Self-Validating Safety Protocol

According to a representative SDS, Octavinyloctasilasesquioxane is not classified as a
hazardous substance under GHS-US regulations, and no labeling is applicable[10]. However,
this does not mean that precautions should be ignored. As with any fine powder, inhalation
should be minimized. Good laboratory hygiene is always the best practice.
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Safety & Handling
Guideline

Recommendation

Source

Personal Protective Equipment

Standard lab coat, safety

glasses, and gloves.

[10]

Handling

Avoid breathing dust. Use in a

well-ventilated area.

[10]

Storage

Keep container tightly closed.
Store in a cool, dry, well-
ventilated place away from
heat.

[2][10]

First Aid: Inhalation

Remove to fresh air. Seek
medical advice if you feel

unwell.

[10]

First Aid: Skin Contact

Wash with soap and water.

May cause skin irritation.

[10]

First Aid: Eye Contact

Rinse thoroughly with water for
at least 15 minutes. May cause

eye irritation.

[10]

Disposal

Dispose of in accordance with
local/national regulations. May

be incinerated.

[10]

Applications in Advanced Materials and

Nanotechnology

The true value of Octavinyloctasilasesquioxane lies in its role as a nanoscale building block

for creating advanced organic-inorganic hybrid materials[1][11]. The vinyl groups are readily

transformed through various chemical reactions, making it a versatile platform molecule[8].

o Cross-linking Agent: It can be used as a cross-linking agent to improve the thermal stability

and mechanical properties of polymers like Poly(3-hydroxybutyrate-co-3-hydroxyvalerate)

(PHBV)[2][5].
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Advanced Coatings & Adhesives: Its incorporation into polymer matrices can enhance
durability and resistance to environmental factors, making it suitable for high-performance
coatings in the aerospace and automotive industries[1].

Nanocomposites: The rigid inorganic core enhances the mechanical properties of materials
used in electronics and packaging[1].

Dielectric Materials: It is employed in the production of high-performance dielectric materials
for the electronics industry[1].

Specialty Composites: It has been instrumental in synthesizing highly luminescent polymer
composites for packaging metal halide perovskite nanocrystals, protecting them from
degradation by water[2][5].
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Caption: Key application areas for Octavinyloctasilasesquioxane.
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Relevance for Drug Development Professionals

While Octavinyloctasilasesquioxane is not a therapeutic agent itself, its unique properties
make it a highly relevant material for the field of drug delivery. The development of innovative
drug delivery systems (DDS) is a critical aspect of modern pharmaceutics, aiming to improve
the efficacy and reduce the side effects of potent drugs like paclitaxel[12][13]. Nanomaterials
are at the forefront of this research[14][15].

The relevance of Octavinyloctasilasesquioxane for drug development stems from its
potential as a foundational component for creating sophisticated nanocarriers[1].

» Scaffold for Functionalization: The eight vinyl groups provide a high density of reactive sites.
This allows for the covalent attachment of various functional entities, a cornerstone of
targeted drug delivery design:

o Targeting Ligands: Antibodies or peptides can be attached to direct the nanopatrticle to
specific cancer cells.

o Stealth Polymers: Polyethylene glycol (PEG) chains can be grafted to the surface to
create a "stealth” coating that helps the nanoparticle evade the immune system,
prolonging its circulation time.

o Therapeutic Payloads: The drug itself can be attached, sometimes via a cleavable linker
that releases the drug only in the target environment (e.g., the low pH of a tumor).

 Structural Integrity: The rigid, inorganic core provides a stable scaffold, ensuring the
nanocarrier maintains its structure in circulation. This contrasts with softer materials like
liposomes, which can have stability issues.

o Hybrid Material Formulation: It can be incorporated into biodegradable polymers to form
nanocomposites. These materials can be engineered to create nanoparticles, microparticles,
or implants that provide controlled, sustained release of a therapeutic agent over time[16].

For a drug development professional, Octavinyloctasilasesquioxane should be viewed not as
a final product, but as a high-potential platform molecule. It offers the ability to construct
precisely engineered, multifunctional nanostructures for advanced drug delivery applications,
bridging the gap between inorganic material science and cutting-edge pharmacology[17].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Octavinyloctasilasesquioxane CAS number and safety
data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630500#0octavinyloctasilasesquioxane-cas-number-
and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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